3-Diethoxyphosphoryloxolan-2-one
Overview
Description
3-Diethoxyphosphoryloxolan-2-one, also known as DEPO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DEPO is a cyclic phosphate ester that has been synthesized through various methods and has shown potential applications in the field of organic synthesis, catalysis, and drug development. In
Mechanism of Action
3-Diethoxyphosphoryloxolan-2-one is an inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and protein tyrosine phosphatase 1B. This compound inhibits these enzymes through a mechanism that involves the formation of a covalent bond between the cyclic phosphate ester and the active site of the enzyme. This covalent bond prevents the enzyme from functioning properly, leading to its inhibition.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase, which are enzymes that are involved in the breakdown of acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function. This compound has also been shown to inhibit protein tyrosine phosphatase 1B, which is involved in the regulation of insulin signaling. This inhibition can improve insulin sensitivity and glucose uptake.
Advantages and Limitations for Lab Experiments
3-Diethoxyphosphoryloxolan-2-one has several advantages as a reagent and catalyst in lab experiments, including its high stability, low toxicity, and ease of synthesis. However, this compound also has limitations, including its low solubility in water and its potential for hydrolysis under certain conditions.
Future Directions
3-Diethoxyphosphoryloxolan-2-one has shown potential for various future directions in scientific research, including the development of new organic compounds, the synthesis of polyesters, and the development of new drugs for the treatment of various diseases. Future research could focus on optimizing the synthesis method of this compound, exploring its potential as a catalyst in other reactions, and investigating its potential for the treatment of other diseases.
Scientific Research Applications
3-Diethoxyphosphoryloxolan-2-one has shown potential applications in various scientific research fields, including organic synthesis, catalysis, and drug development. This compound has been used as a reagent in the synthesis of various organic compounds, including cyclic phosphates, and as a catalyst in the synthesis of polyesters. This compound has also been explored as a potential drug candidate due to its ability to inhibit enzymes that are involved in various diseases, including cancer and Alzheimer's disease.
properties
IUPAC Name |
3-diethoxyphosphoryloxolan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15O5P/c1-3-12-14(10,13-4-2)7-5-6-11-8(7)9/h7H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJJICSUKZNICGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C1CCOC1=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15O5P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70299964 | |
Record name | MLS002920220 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70299964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2907-85-9 | |
Record name | MLS002920220 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133885 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | MLS002920220 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70299964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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